Cas no 52091-04-0 (4,5-Dimethyl -1h-pyrrole-3-propionic acid)

4,5-Dimethyl -1h-pyrrole-3-propionic acid structure
52091-04-0 structure
Product Name:4,5-Dimethyl -1h-pyrrole-3-propionic acid
CAS No:52091-04-0
MF:C9H13NO2
MW:167.205022573471
CID:2189479
PubChem ID:44718691
Update Time:2025-04-21

4,5-Dimethyl -1h-pyrrole-3-propionic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethyl -1h-pyrrole-3-propionic acid
    • 52091-04-0
    • DB-305261
    • 2,3-dimethyl-pyrrole-4-propionic acid
    • SCHEMBL1171886
    • Inchi: 1S/C9H13NO2/c1-6-7(2)10-5-8(6)3-4-9(11)12/h5,10H,3-4H2,1-2H3,(H,11,12)
    • InChI Key: FULCXYHVUSUUBM-UHFFFAOYSA-N
    • SMILES: OC(CCC1=CNC(C)=C1C)=O

Computed Properties

  • Exact Mass: 167.094628657Da
  • Monoisotopic Mass: 167.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 53.1Ų
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